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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B611713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the experimental data available for VPC-
18005, a small molecule inhibitor of the ERG transcription factor, to assess the reproducibility

of its reported effects. By presenting the data in a structured format, detailing the experimental

protocols, and comparing its performance with an alternative compound, this document aims to

equip researchers with the necessary information to critically evaluate and potentially replicate

the published findings.

Comparative Performance of ERG Inhibitors
To contextualize the efficacy of VPC-18005, its performance in key in vitro assays is compared

with YK-4-279, another small molecule inhibitor of ERG.
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Parameter VPC-18005 YK-4-279 Cell Line Reference

IC50 (pETS-luc

Reporter Activity)
3 µM 5 µM PNT1B-ERG [1][2][3]

6 µM 16 µM VCaP [1][2][3]

Inhibition of Cell

Migration

Significant

reduction at 5

µM

Significant

reduction at 5

µM

PNT1B-ERG [3]

Inhibition of Cell

Invasion

Significant

reduction at 5

µM

Significant

reduction at 5

µM

PNT1B-ERG [2]

In Vivo Efficacy

(Zebrafish

Xenograft)

20-30%

decrease in cell

dissemination at

1 µM and 10 µM

Significant only

at 10 µM

PNT1B-ERG and

VCaP
[1][3][4]

Signaling Pathway of ERG and Inhibition by VPC-
18005
The aberrant expression of the transcription factor ERG, most commonly due to a TMPRSS2-

ERG gene fusion, is a key driver in approximately 50% of prostate cancers. ERG binds to DNA

at specific ETS-response elements, leading to the transcription of genes that promote tumor

progression, including those involved in cell migration and invasion. VPC-18005 is designed to

directly interfere with this process.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/vpc-18005.html
https://www.oncotarget.com/article/17124/text/
https://www.researchgate.net/publication/316670425_Discovery_and_characterization_of_small_molecules_targeting_the_DNA-binding_ETS_domain_of_ERG_in_prostate_cancer
https://www.medchemexpress.com/vpc-18005.html
https://www.oncotarget.com/article/17124/text/
https://www.researchgate.net/publication/316670425_Discovery_and_characterization_of_small_molecules_targeting_the_DNA-binding_ETS_domain_of_ERG_in_prostate_cancer
https://www.researchgate.net/publication/316670425_Discovery_and_characterization_of_small_molecules_targeting_the_DNA-binding_ETS_domain_of_ERG_in_prostate_cancer
https://www.oncotarget.com/article/17124/text/
https://www.medchemexpress.com/vpc-18005.html
https://www.researchgate.net/publication/316670425_Discovery_and_characterization_of_small_molecules_targeting_the_DNA-binding_ETS_domain_of_ERG_in_prostate_cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC5522078/
https://www.benchchem.com/product/b611713?utm_src=pdf-body
https://www.benchchem.com/product/b611713?utm_src=pdf-body
https://www.benchchem.com/product/b611713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

Cellular Effects

TMPRSS2-ERG Fusion

ERG Protein

Transcription &
Translation

DNA (ETS-Response Element)

Binds to

SOX9 Gene

Activates Transcription

Pro-Metastatic Genes

Activates Transcription

SOX9 Protein

Transcription &
Translation

Cell Invasion

Promotes

Pro-Metastatic Proteins

Transcription &
Translation

Cell Migration

PromotesPromotes

VPC-18005

Directly Binds &
Inhibits DNA Binding

Click to download full resolution via product page

ERG signaling pathway and the inhibitory action of VPC-18005.
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To facilitate the replication of the key findings for VPC-18005, detailed methodologies for the

primary experiments are outlined below. These protocols are based on the descriptions

provided in the foundational study by Butler et al.

Luciferase Reporter Assay for ERG Transcriptional
Activity
This assay quantitatively measures the ability of VPC-18005 to inhibit the transcriptional activity

of ERG.
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Analysis

Seed PNT1B-ERG or VCaP cells
in 96-well plates

Transfect cells with
pETS-luciferase reporter plasmid

Add varying concentrations of
VPC-18005 or YK-4-279 (and DMSO control)

Incubate for 24-48 hours

Lyse cells

Measure luciferase activity
using a luminometer

Normalize to a co-transfected
control plasmid (e.g., Renilla)

Calculate IC50 values
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Workflow for the pETS-luciferase reporter assay.
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Cell Migration and Invasion Assays
These assays assess the functional impact of VPC-18005 on the metastatic potential of

prostate cancer cells.

Cell Seeding: PNT1B-ERG or other suitable cells are seeded into the upper chamber of a

Boyden chamber (for migration) or a Matrigel-coated Boyden chamber (for invasion).

Treatment: The cells are treated with VPC-18005, a comparator compound, or a vehicle

control (e.g., DMSO) in serum-free media in the upper chamber. The lower chamber contains

media with a chemoattractant, such as fetal bovine serum.

Incubation: The chambers are incubated for a defined period (e.g., 24 hours) to allow for cell

migration or invasion.

Quantification: Non-migrated/invaded cells are removed from the top of the membrane. The

cells that have migrated/invaded to the bottom of the membrane are fixed, stained (e.g., with

crystal violet), and counted under a microscope. Alternatively, real-time cell analysis systems

can be used to monitor migration and invasion continuously.[2]

Zebrafish Xenograft Model for Metastasis
This in vivo model provides an assessment of the anti-metastatic potential of VPC-18005 in a

living organism.

Cell Preparation: PNT1B-ERG or VCaP cells are fluorescently labeled.

Injection: The labeled cancer cells are injected into the yolk sac of zebrafish embryos at 2

days post-fertilization.

Treatment: The embryos are then exposed to different concentrations of VPC-18005 or a

control substance in their water.[1][4]

Imaging and Analysis: Over the following days, the dissemination of the fluorescent cancer

cells from the yolk sac to the rest of the embryo is monitored and quantified using

fluorescence microscopy. A reduction in the number of disseminated cells in the treated

group compared to the control group indicates anti-metastatic activity.[1][4]
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Reproducibility and Future Directions
The foundational data for VPC-18005 is primarily derived from a single comprehensive study.

For a robust assessment of its reproducibility, independent verification of these key

experiments by other research groups is crucial. The detailed protocols provided in this guide

are intended to facilitate such validation studies.

While the preclinical data for VPC-18005 is promising, particularly its favorable comparison to

YK-4-279 in some assays, its progression to clinical trials has not been reported in the public

domain. Further studies would be required to evaluate its pharmacokinetic and toxicological

profile in more detail before it can be considered for human trials. Researchers interested in the

therapeutic potential of targeting the ERG transcription factor should consider these points

when planning future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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